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N-(4-iodophenyl)cholesteryl 3-carbamate N-(4-iodophenyl)cholesteryl 3-carbamate
Brand Name: Vulcanchem
CAS No.: 124784-17-4
VCID: VC0055756
InChI: InChI=1S/C34H50INO2/c1-22(2)7-6-8-23(3)29-15-16-30-28-14-9-24-21-27(38-32(37)36-26-12-10-25(35)11-13-26)17-19-33(24,4)31(28)18-20-34(29,30)5/h9-13,22-23,27-31H,6-8,14-21H2,1-5H3,(H,36,37)/t23-,27+,28+,29-,30+,31+,33+,34-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C
Molecular Formula: C34H50INO2
Molecular Weight: 631.7 g/mol

N-(4-iodophenyl)cholesteryl 3-carbamate

CAS No.: 124784-17-4

Main Products

VCID: VC0055756

Molecular Formula: C34H50INO2

Molecular Weight: 631.7 g/mol

N-(4-iodophenyl)cholesteryl 3-carbamate - 124784-17-4

CAS No. 124784-17-4
Product Name N-(4-iodophenyl)cholesteryl 3-carbamate
Molecular Formula C34H50INO2
Molecular Weight 631.7 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] N-(4-iodophenyl)carbamate
Standard InChI InChI=1S/C34H50INO2/c1-22(2)7-6-8-23(3)29-15-16-30-28-14-9-24-21-27(38-32(37)36-26-12-10-25(35)11-13-26)17-19-33(24,4)31(28)18-20-34(29,30)5/h9-13,22-23,27-31H,6-8,14-21H2,1-5H3,(H,36,37)/t23-,27+,28+,29-,30+,31+,33+,34-/m1/s1
Standard InChIKey JQCFZSAQTGDTED-AESKLMAPSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)NC5=CC=C(C=C5)I)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C
Synonyms 4-IPCCE
cholesterol 4-iodophenyl carbamate ester
N-(4-iodophenyl)cholesteryl 3-carbamate
PubChem Compound 130265
Last Modified Nov 11 2021
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